Cas no 647825-67-0 (3-Piperidinemethanol, 1-acetyl-, (3S)-)

• Product Name: 3-Piperidinemethanol, 1-acetyl-, (3S)-
• CAS No: 647825-67-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 417405
• PubChem ID: 28345448
• Update Time: 2025-04-19

3-Piperidinemethanol, 1-acetyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 1-acetyl-, (3S)-
• 3-Piperidinemethanol, 1-acetyl-, (3S)- (9CI)
• 1-[(3S)-3-(Hydroxymethyl)piperidin-1-yl]ethan-1-one
• SCHEMBL20942599
• 647825-67-0
• DTXSID60651310

• Inchi： 1S/C8H15NO2/c1-7(11)9-4-2-3-8(5-9)6-10/h8,10H,2-6H2,1H3/t8-/m0/s1
• InChI Key： SPVDEFLVIBQUIQ-QMMMGPOBSA-N
• SMILES： OC[C@@H]1CN(C(C)=O)CCC1

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines